![molecular formula C19H22N2O3 B2770756 N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(dimethylamino)benzamide CAS No. 1421456-01-0](/img/structure/B2770756.png)
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(dimethylamino)benzamide
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Overview
Description
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(dimethylamino)benzamide is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation of Derivatives
- Central Nervous System Agents : Research on the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] and their derivatives, including compounds with dimethylamino groups, has explored their potential as central nervous system agents. These compounds exhibited significant antitetrabenazine activity, suggesting their potential application in antidepressant drug development (Martin et al., 1981).
Corrosion Inhibition
- Corrosion Inhibitors : Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in acidic solutions. This research highlights the application of specific benzamide derivatives in materials science, particularly in protecting metals from corrosion (Hu et al., 2016).
Synthesis and Oxidation Studies
- Tetrahydrobenzofuran Derivatives : Studies on the synthesis and dimethyldioxirane oxidation of tetrahydrobenzofurans have led to the creation of new compounds with potential applications in organic synthesis and possibly pharmaceuticals (Lévai et al., 2002).
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives have been found to exhibit a broad range of pharmacological activities, indicating diverse modes of action .
Biochemical Pathways
It’s known that benzofuran compounds can affect multiple biochemical pathways due to their diverse biological activities .
Pharmacokinetics
The solubility of related 2,3-dihydrobenzofuran compounds in alcohol, carbon disulfide, chloroform, and diethyl ether suggests potential routes of absorption and distribution .
Result of Action
Benzofuran derivatives have been found to exhibit a broad range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .
Action Environment
The solubility of related 2,3-dihydrobenzofuran compounds in various solvents suggests potential influences of the solvent environment on the compound’s action .
Properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-21(2)16-5-3-4-15(11-16)19(23)20-12-17(22)13-6-7-18-14(10-13)8-9-24-18/h3-7,10-11,17,22H,8-9,12H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTIPLCKJOLRMEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC(C2=CC3=C(C=C2)OCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.